Amine Basicity: Trifluoroethylamine vs Parent Amine
The trifluoroethylamine secondary amine in the target compound is predicted to have a conjugate acid pKa of approximately 5.5-5.7, based on measured values for the 2,2,2-trifluoroethylamine (TFEA) scaffold [1]. In contrast, the closest non-fluorinated comparator—1-(4-chlorophenyl)ethylamine—has a predicted pKa of 8.82 ± 0.10 . This represents a ~3.3 log unit reduction in basicity, meaning the target compound is approximately 2000-fold less basic. At physiological pH 7.4, the target compound exists predominantly (~98%) in the neutral, unprotonated form, whereas the parent amine is ~96% protonated. This ionization differential has direct consequences for membrane passive permeability and lysosomal sequestration propensity [2].
| Evidence Dimension | Conjugate acid pKa (amine basicity) |
|---|---|
| Target Compound Data | pKa ~5.5-5.7 (inferred from 2,2,2-trifluoroethylamine scaffold measured pKa = 5.5 [1]) |
| Comparator Or Baseline | 1-(4-Chlorophenyl)ethylamine: pKa = 8.82 ± 0.10 (predicted) ; Ethylamine: pKa > 10 [3] |
| Quantified Difference | ΔpKa ≈ -3.3 log units (~2000-fold reduction in basicity vs. parent amine); ~4.5 log units reduction vs. ethylamine |
| Conditions | Aqueous pKa values; TFEA measurement via native MS buffer titration [1]; parent amine predicted by ACD/Labs |
Why This Matters
A neutral amine at physiological pH avoids lysosomotropism—the pH-driven accumulation of basic drugs in acidic lysosomes that causes off-target cathepsin inhibition and phospholipidosis—making this compound a superior choice for probes targeting non-lysosomal enzymes or receptors [2].
- [1] Davis J, et al. Fluorinated Ethylamines as Electrospray-Compatible Neutral pH Buffers for Native Mass Spectrometry. BioRxiv, 2024. (Measured pKa: TFEA = 5.5, DFEA = 7.2, MFEA = 8.9.) View Source
- [2] Black WC, Percival MD. The Consequences of Lysosomotropism on the Design of Selective Cathepsin K Inhibitors. ChemBioChem, 2006; 7: 1521-1530. DOI: 10.1002/cbic.200600148. View Source
- [3] Fuller RW, Molloy BB. The Effect of Aliphatic Fluorine on Amine Drugs. ACS Symposium Series, 1976; Chapter 5. (Ethylamine pKa >10 vs. trifluoroethylamine pKa 5.7.) View Source
